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Compound of Interest

Compound Name: Octanoic anhydride

Cat. No.: B1584505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides comprehensive information on octanoic anhydride
(CAS: 623-66-5), a reactive chemical intermediate derived from the eight-carbon saturated fatty

acid, octanoic acid.[1] Characterized by two octanoyl groups linked by an oxygen atom, it

serves as a crucial acylating agent in organic synthesis.[2] This document outlines its chemical

and physical properties, spectral data, safety and handling protocols, and significant

applications. Detailed experimental methodologies for its use in acylation reactions are also

presented, supported by workflow diagrams to illustrate key processes.

Chemical Identity and Synonyms
Octanoic anhydride is also known by several other names, the most common of which is

caprylic anhydride.[1][3] Its fundamental details are summarized below.
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Identifier Value

CAS Number 623-66-5[1][3][4][5][6]

Molecular Formula C₁₆H₃₀O₃[1][3][4][5]

IUPAC Name Octanoyl octanoate[5]

Synonyms

Caprylic anhydride, Caprylic acid anhydride,

Octanoic acid anhydride, n-Octanoic anhydride,

Dioctanoic anhydride[1][3]

InChI Key RAFYDKXYXRZODZ-UHFFFAOYSA-N[1][5]

SMILES CCCCCCCC(=O)OC(=O)CCCCCCC[1][3][5]

Physicochemical Properties
Octanoic anhydride is typically a colorless to pale yellow liquid with a characteristic fatty odor.

[1] It is sensitive to moisture and should be stored accordingly.[6][7]

Property Value Source

Molecular Weight 270.41 g/mol [3][4][5][8]

Physical Form Liquid [1][6]

Melting Point -1 °C [3][6]

Boiling Point 237 °C (459 °F) [9]

Density 0.910 g/mL [3][6][9]

Refractive Index 1.434 - 1.44 [3][6]

Solubility
Soluble in organic solvents;

limited solubility in water.
[1]

Spectral Data
Comprehensive spectral analysis is crucial for the verification and characterization of octanoic
anhydride. The following data are available through various public and commercial databases.
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Spectral Data Type Availability / Source

¹H NMR & ¹³C NMR
Spectra available from sources like

SpectraBase.[8][10]

Mass Spectrometry (GC-MS)
Data available from NIST Mass Spectrometry

Data Center and SpectraBase.[8][10]

Infrared (IR) Spectroscopy
FTIR spectra available from sources like

SpectraBase.[8]

Raman Spectroscopy
Data available from sources like SpectraBase.

[8]

Safety and Hazard Information
Octanoic anhydride is classified as a corrosive substance that can cause severe skin burns

and eye damage.[8][11][12] Proper personal protective equipment (PPE) and handling

procedures are mandatory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Octanoic-anhydride
https://spectrabase.com/spectrum/2Q7gtrkp8rL
https://pubchem.ncbi.nlm.nih.gov/compound/Octanoic-anhydride
https://spectrabase.com/spectrum/2Q7gtrkp8rL
https://pubchem.ncbi.nlm.nih.gov/compound/Octanoic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Octanoic-anhydride
https://www.benchchem.com/product/b1584505?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Octanoic-anhydride
https://sdsmanager.com/sigurnosno-tehnicki-list/tci-europe-n-v-n-octanoic-anhydride-hr/
https://www.spectrumchemical.com/media/sds/O1610_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Pictogram
Hazard Statement
(Code)

Precautionary
Statements
(Examples)

Skin

Corrosion/Irritation
alt text

Causes severe skin

burns and eye

damage (H314).[8][11]

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.[8]

P302+P361+P354: IF

ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Immediately

rinse with water for

several minutes.[8]

Serious Eye Damage
Causes serious eye

damage (H318).[8]

P305+P354+P338: IF

IN EYES: Immediately

rinse with water for

several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[8]

Corrosive to Metals
May be corrosive to

metals (H290).[11]

P234: Keep only in

original container.

Note: This is not an exhaustive list. Always consult the full Safety Data Sheet (SDS) before

handling.[9][11][12]
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Exposure Event First Aid Response

Medical Action

Skin Contact Immediately rinse skin
with water for 15+ minutes.

Eye Contact Rinse cautiously with water
for several minutes.

Inhalation Move person to fresh air.

Immediately call a
POISON CENTER or doctor.

Click to download full resolution via product page

First aid response workflow for octanoic anhydride exposure.

Applications and Significance
The primary utility of octanoic anhydride lies in its function as an acylating agent.[13][14] The

two electrophilic carbonyl carbons make it highly reactive toward nucleophiles, facilitating the

introduction of the octanoyl (or caprylyl) group into various substrates.[2]

Organic Synthesis: It is widely used for the synthesis of esters and amides, which are

valuable intermediates in the pharmaceutical and fine chemical industries.[1][2][14] The

reaction with alcohols produces octanoate esters, while reaction with amines yields

octanamides.

Materials Science: Research has explored the use of octanoic anhydride for the in-situ

esterification of natural polymers like cellulose.[13] This modification renders the material

more hydrophobic, enhancing properties such as water resistance.[13]

Biorenewable Surfactants: In green chemistry, Friedel-Crafts acylation of biomass-derived

compounds like 2-methylfuran with octanoic anhydride is a key step in producing

biorenewable oleo-furan surfactants.[15]

Experimental Protocols
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This protocol describes a general procedure for the esterification of a primary or secondary

alcohol using octanoic anhydride. Reactions are typically conducted under anhydrous

conditions.

Materials:

Alcohol substrate

Octanoic anhydride (1.0 - 1.2 equivalents)

Anhydrous solvent (e.g., Dichloromethane, THF, or Pyridine)

Base catalyst (e.g., Pyridine, DMAP, or Triethylamine, if required)

Stir plate and magnetic stir bar

Round-bottom flask with reflux condenser (if heating)

Nitrogen or Argon gas inlet

Procedure:

Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar and a nitrogen

inlet.

Reagent Addition: Dissolve the alcohol substrate in the chosen anhydrous solvent within the

flask.

Catalyst Addition (Optional): If a catalyst is used (e.g., a catalytic amount of DMAP or using

pyridine as the solvent/catalyst), add it to the alcohol solution.

Anhydride Addition: Slowly add octanoic anhydride to the stirred solution at room

temperature or 0 °C to control any initial exotherm.

Reaction: Allow the reaction to stir at room temperature or heat to reflux as necessary.

Monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS).

Reaction times can vary from a few hours to overnight.
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Workup: Upon completion, cool the reaction to room temperature. Quench the reaction by

slowly adding water or a saturated aqueous solution of sodium bicarbonate to neutralize the

octanoic acid byproduct.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an

appropriate organic solvent (e.g., ethyl acetate or diethyl ether).

Washing: Wash the combined organic layers sequentially with dilute HCl (if a basic catalyst

was used), saturated sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the

crude ester.

Purification: Purify the crude product by flash column chromatography or distillation to obtain

the pure octanoate ester.
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Preparation

Reaction

Workup & Purification

1. Assemble Dry Glassware
under Inert Atmosphere

2. Dissolve Alcohol
in Anhydrous Solvent

3. Add Octanoic Anhydride

4. Stir at RT or Heat
(Monitor Progress)

5. Quench Reaction
(e.g., with NaHCO₃)

6. Extract with
Organic Solvent

7. Wash Organic Layer

8. Dry, Concentrate,
and Purify

Pure Ester Product

Click to download full resolution via product page

General workflow for the esterification of an alcohol using octanoic anhydride.
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Octanoic anhydride is typically synthesized from its corresponding carboxylic acid. While

several methods exist, a common approach involves the dehydration of octanoic acid.[14] One

patented method describes contacting octanoic acid with a catalyst system, such as one

containing palladium acetate (Pd(OAc)₂), at elevated temperatures (120-300 °C) to facilitate

the dehydration and form the anhydride.[16] Another lab-scale synthesis involves reacting the

carboxylic acid with a dehydrating agent like oxalyl chloride, often catalyzed by

triphenylphosphine oxide.[14]

2x Octanoic Acid
(C₈H₁₆O₂)

Dehydrating Agent
(e.g., Heat, Catalyst)

Octanoic Anhydride
(C₁₆H₃₀O₃)

 Forms

Water (H₂O)

 Eliminates

Click to download full resolution via product page

Simplified pathway for the synthesis of octanoic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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